Cas no 2022263-93-8 (Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate)

• Product Name: Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
• CAS No: 2022263-93-8
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5616705
• PubChem ID: 165892173
• Update Time: 2025-06-07

Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-3174841
• 2022263-93-8
• methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate
• Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate

• Inchi： 1S/C8H14FNO2/c1-7(2)4-10-5-8(7,9)6(11)12-3/h10H,4-5H2,1-3H3
• InChI Key： DMKQKRILJRWJNF-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CNCC1(C)C

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate

Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 2022263-93-8): A Comprehensive Overview

Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 2022263-93-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate is notable for its fluorinated pyrrolidine ring and the presence of a methyl ester group. The fluorine atom introduces important electronic and steric effects, which can significantly influence the compound's biological activity and pharmacokinetic properties. The dimethyl substitution on the pyrrolidine ring further enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The fluorine substitution appears to play a crucial role in enhancing the compound's ability to inhibit key enzymes involved in cancer cell proliferation.

In addition to its anti-cancer properties, Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate has also been investigated for its potential as a neuroprotective agent. Studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate has been extensively studied to optimize its use in drug development. Research has shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a successful drug candidate. Furthermore, preclinical studies have indicated that Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate has low toxicity and minimal side effects, further supporting its potential for clinical applications.

The synthetic route to produce Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate has been well-documented in the literature. One common approach involves the reaction of 3-fluoro-4,4-dimethylpyrrolidine with methyl chloroformate under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly synthesis methods, which are crucial for sustainable drug manufacturing.

In conclusion, Methyl 3-fluoro-4,4-dimethylpyrrolidine-3-carboxylate (CAS No. 2022263-93-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.